molecular formula C12H18N4 B8412459 5-(4-Allylpiperazin-1-yl)pyridine-2-amine

5-(4-Allylpiperazin-1-yl)pyridine-2-amine

Cat. No. B8412459
M. Wt: 218.30 g/mol
InChI Key: RGAVPDMGVRQAKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-Allylpiperazin-1-yl)pyridine-2-amine is a useful research compound. Its molecular formula is C12H18N4 and its molecular weight is 218.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-(4-Allylpiperazin-1-yl)pyridine-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(4-Allylpiperazin-1-yl)pyridine-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-(4-Allylpiperazin-1-yl)pyridine-2-amine

Molecular Formula

C12H18N4

Molecular Weight

218.30 g/mol

IUPAC Name

5-(4-prop-2-enylpiperazin-1-yl)pyridin-2-amine

InChI

InChI=1S/C12H18N4/c1-2-5-15-6-8-16(9-7-15)11-3-4-12(13)14-10-11/h2-4,10H,1,5-9H2,(H2,13,14)

InChI Key

RGAVPDMGVRQAKF-UHFFFAOYSA-N

Canonical SMILES

C=CCN1CCN(CC1)C2=CN=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

300 mg (1.21 mmol) of 1-allyl-4-(6-nitropyridin-3-yl)piperazine from Example 15.1 were dissolved in 20 ml of methanol, after which 2.18 g (9.67 mmol) of tin(II) chloride dihydrate were added and the mixture was stirred at 70° C. for 2 hours. After the solvent had been evaporated down to dryness, the resulting residue was treated with water and this mixture was made alkaline using a dilute aqueous solution of sodium hydroxide and extracted with ethyl acetate. The solid which had precipitated out was filtered off with suction. The phases were then separated and the aqueous phase was extracted three times with ethyl acetate. The combined organic phases were dried over sodium sulfate, filtered and evaporated down to dryness, with 183 mg (69% of theory) of the title compound being obtained.
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
2.18 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.